Cas no 2580233-72-1 (tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate)

Tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate is a heterocyclic compound featuring a fused pyrrolopyridine core with a tert-butyl ester functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The tert-butyl ester moiety enhances stability and facilitates selective deprotection under mild conditions, offering versatility in downstream modifications. Its rigid bicyclic framework contributes to stereochemical control in complex molecule assembly. The compound’s solubility in common organic solvents further simplifies handling in multistep reactions. These attributes make it a practical building block for developing bioactive molecules, including kinase inhibitors and other nitrogen-containing heterocycles.

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate structure

2580233-72-1 structure

Product name:tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate

CAS No:2580233-72-1

MF:C₁₂H₁₆N₂O₂

Molecular Weight:220.267642974854

CID:5662838

PubChem ID:151519028

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Properties

Names and Identifiers

- tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate
- EN300-27727652
- 2580233-72-1
- tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate
- Inchi： 1S/C12H16N2O2/c1-12(2,3)16-11(15)9-4-8-5-13-7-10(8)14-6-9/h4,6,13H,5,7H2,1-3H3
- InChIKey： PUBSWXPBMPDYJL-UHFFFAOYSA-N
- SMILES： O(C(C1C=NC2CNCC=2C=1)=O)C(C)(C)C

Computed Properties

精确分子量: 220.121177757g/mol
同位素质量: 220.121177757g/mol
Isotope Atom Count: 0
氢键供体数量: 1
氢键受体数量: 4
重原子数量: 16
可旋转化学键数量: 3
复杂度: 273
共价键单元数量: 1
确定原子立构中心数量: 0
不确定原子立构中心数量: 0
确定化学键立构中心数量: 0
不确定化学键立构中心数量: 0
拓扑分子极性表面积: 51.2Å²
XLogP3: 0.7

tert-butyl 5H,6H,7H-pyrrolo3,4-bpyridine-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-27727652-10g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	10g	$6205.0	2023-09-10
Enamine	EN300-27727652-0.05g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.05g	$1212.0	2023-09-10
Enamine	EN300-27727652-0.5g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.5g	$1385.0	2023-09-10
Enamine	EN300-27727652-0.1g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.1g	$1269.0	2023-09-10
Enamine	EN300-27727652-0.25g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	0.25g	$1328.0	2023-09-10
Enamine	EN300-27727652-10.0g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	10g	$6635.0	2023-05-25
Enamine	EN300-27727652-1.0g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	1g	$1543.0	2023-05-25
Enamine	EN300-27727652-2.5g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	2.5g	$2828.0	2023-09-10
Enamine	EN300-27727652-1g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	1g	$1442.0	2023-09-10
Enamine	EN300-27727652-5.0g	tert-butyl 5H,6H,7H-pyrrolo[3,4-b]pyridine-3-carboxylate	2580233-72-1	5g	$4475.0	2023-05-25